115-27-5

Chlorendic anhydride

In Stock

• CAS RN:
• 115-27-5

• Formula:
• C9H2Cl6O3

• InChI:
• InChI=1S/C9H2Cl6O3/c10-3-4(11)8(13)2-1(5(16)18-6(2)17)7(3,12)9(8,14)15/h1-2H

• InChIKey:
• FLBJFXNAEMSXGL-UHFFFAOYSA-N

• Chlorendic anhydride is a useful research compound. Its molecular formula is C9H2Cl6O3 and its molecular weight is 370.8 g/mol. The purity is usually 95%.

Snx-5422

In Stock

• CAS RN:
• 908115-27-5

• Formula:
• C25H30F3N5O4

• InChI:
• InChI=1S/C25H30F3N5O4/c1-24(2)10-18-21(19(34)11-24)22(25(26,27)28)32-33(18)14-5-8-16(23(30)36)17(9-14)31-13-3-6-15(7-4-13)37-20(35)12-29/h5,8-9,13,15,31H,3-4,6-7,10-12,29H2,1-2H3,(H2,30,36)

• InChIKey:
• AVDSOVJPJZVBTC-CTYIDZIISA-N

• PF-04929113 is a prodrug for the Hsp90 inhibitor, PF-04958473 (SNX-2112; ), which binds both Hsp90α and Hsp90β with an IC50 value of 30 nM. The prodrug, PF-04929113, is rapidly absorbed and converted into the active inhibitor after oral administration. The active inhibitor causes degradation of Hsp90 client proteins, including HER2, and reduces phosphorylation of downstream kinases, including Akt and ERK1/2, leading to apoptosis in cancer cells. Oral administration of the prodrug, PF-04929113, reduces tumor growth and prolongs survival in mouse models of multiple myeloma and prostate cancer.
  PF-04929113, also known as SNX-5422;  is a synthetic prodrug targeting the human heat-shock protein 90 (Hsp90) with potential antineoplastic activity. Although the mechanism of action remains to be fully elucidated, Hsp90 inhibitor SNX-5542 is rapidly converted to SNX-2112,...

N-[(1-aminocyclopropyl)methyl]methanesulfonamide hydrochloride

In Stock

• CAS RN:
• 2688115-27-5

• Formula:
• C5H13ClN2O2S

• N-[(1-aminocyclopropyl)methyl]methanesulfonamide hydrochloride is a useful research compound. Its molecular formula is C5H13ClN2O2S and its molecular weight is 200.7. The purity is usually 95%.

Ethyl 3-(3-fluoropyridin-2-yl)-3-oxopropanoate

In Stock

• CAS RN:
• 1093115-27-5

• Formula:
• C10H10FNO3

• InChI:
• InChI=1S/C10H10FNO3/c1-2-15-9(14)6-8(13)10-7(11)4-3-5-12-10/h3-5H,2,6H2,1H3

• InChIKey:
• IPVDCFDOQGHIEC-UHFFFAOYSA-N

• Ethyl 3-(3-fluoropyridin-2-yl)-3-oxopropanoate is a useful research compound. Its molecular formula is C10H10FNO3 and its molecular weight is 211.192. The purity is usually 95%.